Cas no 19774-38-0 (1,3-Butadiene, 1-methoxy-, (Z)-)

• Product Name: 1,3-Butadiene, 1-methoxy-, (Z)-
• CAS No: 19774-38-0
• MF: C₅H₈O
• MW: 84.1164216995239
• CID: 1389366
• Update Time: 2024-08-16

1,3-Butadiene, 1-methoxy-, (Z)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Butadiene, 1-methoxy-, (Z)-
• cis-1-methoxy-1,3-butadiene

• Inchi： 1S/C5H8O/c1-3-4-5-6-2/h3-5H,1H2,2H3/b5-4-
• InChI Key： KOCUMXQOUWPSLK-PLNGDYQASA-N
• SMILES： C(/OC)=C/C=C

Computed Properties

• Exact Mass: 84.058
• Monoisotopic Mass: 84.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 55
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 9.2A^2